(6-Methoxypyridin-2-yl)methanamine
Cat. No. B068941
Key on ui cas rn:
194658-13-4
M. Wt: 138.17 g/mol
InChI Key: NCLKQBYCORYBBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Name
Identifiers
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REACTION_SMILES
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[BrH:11].[NH2:1][CH2:2][c:3]1[n:4][c:5]([O:9][CH3:10])[cH:6][cH:7][cH:8]1>>[BrH:11].[NH2:1][CH2:2][c:3]1[nH:4][c:5](=[O:9])[cH:6][cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cccc(CN)n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Br
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Name
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Type
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product
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Smiles
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NCc1cccc(=O)[nH]1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
